2-[1-(3-phenylpropyl)-4-(1-propyl-4-piperidinyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[1-(3-phenylpropyl)-4-(1-propylpiperidin-4-yl)piperazin-2-yl]ethanol
• InChI: InChI=1S/C23H39N3O/c1-2-13-24-15-10-22(11-16-24)26-18-17-25(23(20-26)12-19-27)14-6-9-21-7-4-3-5-8-21/h3-5,7-8,22-23,27H,2,6,9-20H2,1H3
• InChI Key: VNQFJRSHXRQEBM-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)N2CCN(C(C2)CCO)CCCC3=CC=CC=C3
• Molecular Formula: C23H39N3O
• Molecular Weight: 373.6 g/mol

Description

2-[1-(3-phenylpropyl)-4-(1-propyl-4-piperidinyl)-2-piperazinyl]ethanol is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. The compound is also known as PAPP and is a member of the piperazine family of compounds. PAPP has been shown to exhibit various biological activities, including analgesic, anxiolytic, and antidepressant effects.

Mechanism of Action

The exact mechanism of action of PAPP is not fully understood. However, it is believed that the compound exerts its biological effects by binding to and modulating the activity of various neurotransmitter receptors in the brain, including the dopamine, serotonin, and norepinephrine receptors. PAPP has also been shown to modulate the activity of the GABA-A receptor, which plays a role in the regulation of anxiety and stress.
Biochemical and Physiological Effects
PAPP has been shown to exhibit various biochemical and physiological effects in animal models. The compound has been shown to increase the levels of dopamine, serotonin, and norepinephrine in the brain, which are neurotransmitters that play a role in mood regulation. PAPP has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a role in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the advantages of using PAPP in lab experiments is its relatively simple synthesis method. The compound is also readily available and can be obtained from various chemical suppliers. However, one of the limitations of using PAPP in lab experiments is its potential toxicity. PAPP has been shown to exhibit toxic effects in animal models at high doses, and caution should be taken when handling the compound.

Future Directions

There are several possible future directions for research on PAPP. One area of research could focus on the development of PAPP analogs with improved pharmacological properties, such as increased potency and selectivity. Another area of research could focus on the use of PAPP in combination with other drugs for the treatment of various neurological disorders. Finally, research could also focus on the development of new methods for the synthesis of PAPP and its analogs.

Synthesis Methods

The synthesis of PAPP involves the reaction of 1-(3-phenylpropyl)piperazine with 1-bromo-4-(1-propyl-4-piperidinyl)-2-butene in the presence of sodium hydride. The resulting product is then reduced with sodium borohydride to yield 2-[1-(3-phenylpropyl)-4-(1-propyl-4-piperidinyl)-2-piperazinyl]ethanol. The synthesis method of PAPP is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

PAPP has been extensively studied for its potential applications in the field of medicine. The compound has been shown to exhibit analgesic, anxiolytic, and antidepressant effects in animal models. PAPP has also been investigated for its potential use in the treatment of neuropathic pain, anxiety disorders, and depression. In addition, PAPP has been shown to have a positive effect on cognitive function and memory retention.